Cas no 1556044-98-4 (5-Isoxazoleacetic acid, 2,3-dihydro-α-(1-methylethyl)-3-oxo-)

5-Isoxazoleacetic acid, 2,3-dihydro-α-(1-methylethyl)-3-oxo-, is a specialized heterocyclic compound featuring an isoxazole core with an acetic acid substituent. Its structure incorporates a ketone group at the 3-position and an isopropyl moiety at the α-carbon, enhancing its reactivity and potential as an intermediate in organic synthesis. This compound is particularly valuable in pharmaceutical and agrochemical research due to its versatile functional groups, which enable further derivatization. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for constructing complex molecular frameworks. The product is typically supplied with high purity, ensuring reliable performance in demanding applications.

5-Isoxazoleacetic acid, 2,3-dihydro-α-(1-methylethyl)-3-oxo- structure

1556044-98-4 structure

Product Name:5-Isoxazoleacetic acid, 2,3-dihydro-α-(1-methylethyl)-3-oxo-

CAS No:1556044-98-4

MF:C₈H₁₁NO₄

MW:185.177242517471

CID:5530781

PubChem ID:82406311

Update Time:2025-06-07

5-Isoxazoleacetic acid, 2,3-dihydro-α-(1-methylethyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazoleacetic acid, 2,3-dihydro-α-(1-methylethyl)-3-oxo-
- 2-(3-hydroxyisoxazol-5-yl)-3-methylbutanoic acid
- 3-Methyl-2-(3-oxo-2,3-dihydroisoxazol-5-yl)butanoic acid
- CS-0374198
- G61881
- SCHEMBL20231997
- 1556044-98-4
- Inchi： 1S/C8H11NO4/c1-4(2)7(8(11)12)5-3-6(10)9-13-5/h3-4,7H,1-2H3,(H,9,10)(H,11,12)
- InChI Key： NCOJBGFXQMDKJA-UHFFFAOYSA-N
- SMILES： C(C1ONC(=O)C=1)(C(=O)O)C(C)C

Computed Properties

Exact Mass: 185.06880783g/mol
Monoisotopic Mass: 185.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 75.6Å²

5-Isoxazoleacetic acid, 2,3-dihydro-α-(1-methylethyl)-3-oxo- Pricemore >>

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1PlusChem	1P0240FZ-1g	3-Methyl-2-(3-oxo-2,3-dihydroisoxazol-5-yl)butanoic acid	1556044-98-4	95%	1g	$1046.00	2024-06-20
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1PlusChem	1P0240FZ-100mg	3-Methyl-2-(3-oxo-2,3-dihydroisoxazol-5-yl)butanoic acid	1556044-98-4	95%	100mg	$250.00	2024-06-20
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